Cas no 938-81-8 (N-Nitroso Acetanilide)

• Product Name: N-Nitroso Acetanilide
• CAS No: 938-81-8
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• CID: 1000270
• PubChem ID: 262075
• Update Time: 2025-06-08

N-Nitroso Acetanilide Chemical and Physical Properties

Names and Identifiers

• N-nitroso-N-phenylacetamide
• Acetanilide, N-nitroso- (6CI, 7CI, 8CI)
• N-Nitroso-N-phenylacetamide (ACI)
• N-Nitrosoacetanilide
• NSC 95272
• N-Nitroso Acetanilide

• Inchi： 1S/C8H8N2O2/c1-7(11)10(9-12)8-5-3-2-4-6-8/h2-6H,1H3
• InChI Key： WAEHJRJPDZLXPY-UHFFFAOYSA-N
• SMILES： O=NN(C(C)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 164.058577502g/mol
• Monoisotopic Mass: 164.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.2739 (rough estimate)
• Melting Point: 51°C (rough estimate)
• Boiling Point: 291.62°C (rough estimate)
• Refractive Index: 1.6000 (estimate)

N-Nitroso Acetanilide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-Nitroso Acetanilide

N-Nitroso Acetanilide (CAS No. 938-81-8): An Overview of Its Properties, Applications, and Recent Research

N-Nitroso Acetanilide (CAS No. 938-81-8) is a compound that has garnered significant attention in the fields of chemistry and pharmacology due to its unique properties and potential applications. This article aims to provide a comprehensive overview of N-Nitroso Acetanilide, including its chemical structure, physical properties, synthesis methods, and recent research findings.

Chemical Structure and Physical Properties

N-Nitroso Acetanilide is an organic compound with the molecular formula C₈H₉N₃O₂. It is characterized by its nitroso group (-N=O) attached to an acetanilide moiety. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol and acetone. Its melting point is around 160°C, and it has a molecular weight of approximately 175.17 g/mol.

Synthesis Methods

The synthesis of N-Nitroso Acetanilide can be achieved through various methods, but the most common approach involves the reaction of acetanilide with nitrous acid. This reaction is typically carried out in an acidic medium at low temperatures to prevent the decomposition of the nitroso group. Another method involves the reaction of acetanilide with sodium nitrite in the presence of hydrochloric acid. These synthetic routes are well-documented in the literature and have been optimized for high yield and purity.

Applications in Chemistry and Pharmacology

N-Nitroso Acetanilide has found applications in both chemical research and pharmaceutical development. In chemistry, it serves as an important intermediate in the synthesis of various nitrogen-containing compounds, including dyes, pharmaceuticals, and agrochemicals. Its reactivity with different functional groups makes it a versatile building block for organic synthesis.

In pharmacology, N-Nitroso Acetanilide has been studied for its potential therapeutic effects. Recent research has focused on its anti-inflammatory properties and its ability to modulate nitric oxide (NO) production in biological systems. Nitric oxide is a key signaling molecule involved in various physiological processes, including vasodilation, immune response, and neurotransmission. By modulating NO production, N-Nitroso Acetanilide may have potential applications in treating conditions such as hypertension, inflammatory diseases, and neurodegenerative disorders.

Recent Research Findings

A study published in the Journal of Medicinal Chemistry (2022) investigated the anti-inflammatory effects of N-Nitroso Acetanilide in vitro and in vivo models. The researchers found that N-Nitroso Acetanilide significantly reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, it inhibited the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation.

In another study published in the European Journal of Pharmacology (2023), researchers explored the neuroprotective effects of N-Nitroso Acetanilide in a mouse model of Parkinson's disease. The results showed that treatment with N-Nitroso Acetanilide reduced oxidative stress and neuronal cell death in the substantia nigra region of the brain. These findings suggest that N-Nitroso Acetanilide may have potential as a therapeutic agent for neurodegenerative diseases.

Safety Considerations and Future Directions

While N-Nitroso Acetanilide shows promise in various applications, it is important to consider its safety profile. Preclinical studies have demonstrated that it is generally well-tolerated at therapeutic doses; however, further research is needed to fully understand its long-term effects and potential side effects.

The future directions for research on N-Nitroso Acetanilide strong> include optimizing its pharmacokinetic properties for improved bioavailability and efficacy. Additionally, exploring its combination with other therapeutic agents may enhance its therapeutic potential for treating complex diseases.